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Compound of Interest

Compound Name: (DHQ)2PHAL

Cat. No.: B7884288

(DHQ)2PHAL, also known as Hydroquinine 1,4-phthalazinediyl diether, is a chiral ligand widely
employed in asymmetric synthesis, most notably in the Sharpless Asymmetric Dihydroxylation
reaction.[1][2][3][4] As with any chemical reagent, particularly those used in catalytic processes
involving toxic substances like osmium tetroxide, adherence to strict safety and handling
protocols is paramount to ensure the well-being of laboratory personnel and the integrity of the
experimental results. This guide provides a comprehensive overview of the safety and handling
guidelines for (DHQ)2PHAL, intended for researchers, scientists, and drug development
professionals.

Hazard Identification and Classification

(DHQ)2PHAL is classified as a hazardous substance with the potential to cause skin and eye
irritation, allergic skin reactions, and respiratory irritation.[5] The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides specific hazard statements
associated with this compound.

GHS Hazard Statements:
e H315: Causes skin irritation.
e H317: May cause an allergic skin reaction.

e H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

The signal word associated with these hazards is "Warning".

Safety and Handling Data

The following table summarizes the essential safety and handling information for

(DHQ)2PHAL.

Parameter

Data Citations

Chemical Name

1,4-Bis(9-0O-
dihydroquininyl)phthalazine

Hydroquinine 1,4-

Synonyms phthalazinediyl diether,
(DHQ)2 PHAL
CAS Number 140924-50-1
Molecular Formula C48H54N604
Molecular Weight 778.98 g/mol
White to beige crystalline
Appearance
powder
Decomposition Temp. 178 °C

GHS Pictogram

GHSO07 (Exclamation Mark)

Hazard Statements

H315, H317, H319, H335

Precautionary Statements

P261, P280, P302+P352,
P305+P351+P338

Storage Class

11 - Combustible Solids

Incompatible Materials

Strong oxidizing agents

WGK (Germany)

WGK 3
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Experimental Protocols and Handling Procedures

While specific experimental protocols for reactions such as the Sharpless Asymmetric
Dihydroxylation are dependent on the substrate and desired outcome, a general workflow for
the safe handling of solid (DHQ)2PHAL in a laboratory setting can be established. This

workflow emphasizes minimizing exposure and preventing contamination.

General Handling Workflow:
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Preparation

[Consult Safety Data Sheet (SDSD

)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

:

[Prepare a well-ventilated work areaj

(Fume Hood)

-
(

J
\

Handling

[Weigh the required amount of (DHQ)2PHAL]

Gransfer to reaction vesseD

[Close container tightly after use)

- J
4 Cleanup % Disposal )

[Clean spills promptly with inert absorbent materiaD

;

CDispose of waste in sealed, labeled containersj

'

Follow institutional and local waste disposal regulations

- J
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Hierarchy of Hazard Controls

Elimination/Substitution Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Not always feasible) (e.g., Fume Hood) (e.g., SOPs, Training) (Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(DHQ)2PHAL]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7884288#dhqg-2phal-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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